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Compound of Interest

Compound Name:
4-Fluoro-2-

(methoxymethoxy)phenol

Cat. No.: B12084483

Get Quote

Executive Summary
Status: Non-Catalog / Custom Synthesis Required Primary Precursor: 4-Fluorocatechol (CAS

367-32-8) Commercial Availability: Low (Direct) / High (Precursor)

4-Fluoro-2-(methoxymethoxy)phenol is a specialized, mono-protected catechol intermediate

used primarily in the synthesis of complex fluorinated bioactive molecules. Unlike its fully

methylated analog (4-Fluoro-2-methoxyphenol), this compound is not a standard catalog item

available from major global distributors (e.g., Sigma-Aldrich, Merck, Enamine) as an off-the-

shelf product.

Current procurement strategies must rely on Custom Synthesis (CRO) or In-House Preparation

via the selective protection of 4-fluorocatechol. This guide provides the technical roadmap for

sourcing the precursor, executing the synthesis, and validating the regiochemistry of the final

product.
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Critical Warning: A common procurement error is confusing the target compound with the

widely available Guaiacol derivative.

Feature Target Compound Common Analog (Incorrect)

Name
4-Fluoro-2-

(methoxymethoxy)phenol
4-Fluoro-2-methoxyphenol

Structure
Phenol with a MOM ether (-

OCH₂OCH₃) at C2

Phenol with a Methyl ether (-

OCH₃) at C2

Function
Labile protecting group

(removable)
Stable ether (robust)

CAS No. Not widely indexed (Custom) 450-93-1

Availability Rare / Make-on-Demand Commodity / In-Stock

Structural Logic: The target molecule retains a free phenolic hydroxyl at position 1 (or 2,

depending on tautomer/numbering priority), while the adjacent hydroxyl is masked by a

methoxymethyl (MOM) group. This allows for orthogonal functionalization of the phenol ring—a

critical tactic in medicinal chemistry for late-stage fluorination or scaffold diversification.

Supply Chain Landscape
Since direct sourcing is unavailable, the supply chain strategy shifts to Precursor Acquisition.

A. Primary Precursor: 4-Fluorocatechol
CAS: 367-32-8[1][2]

Synonyms: 4-Fluoro-1,2-benzenediol; 4-Fluoropyrocatechol.[2]

Purity Requirements: ≥98% (HPLC) to minimize isomeric impurities during protection.

Major Suppliers:

Global: Sigma-Aldrich (Merck), Thermo Fisher Scientific (Alfa Aesar), TCI Chemicals.

Bulk/Process: Combi-Blocks, Fluorochem, Apollo Scientific.
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B. Reagent Sourcing: MOM-Chloride (MOM-Cl)
CAS: 107-30-2

Safety Alert: Chloromethyl methyl ether (MOM-Cl) is a known human carcinogen.

Regulatory: Restricted in some jurisdictions. Many labs prefer to generate MOM-Cl in situ or

use less toxic alternatives (e.g., Dimethoxymethane with P2O5), though direct alkylation with

MOM-Cl remains the yield standard.

Procurement Strategy: Make vs. Buy Decision

Need 4-Fluoro-2-(methoxymethoxy)phenol

Check Commercial Catalogs
(Sigma, Enamine, SciFinder)

Result: Not Available

Select Sourcing Route

Route A: In-House Synthesis
(High Control, Lower Cost)

Route B: Custom Synthesis (CRO)
(WuXi, ChemPartner, Curia)

1. Buy 4-Fluorocatechol (CAS 367-32-8)
2. Perform Mono-MOM Protection

3. Purify Regioisomers

1. Define Specs (95%+ Purity)
2. Lead Time: 4-6 Weeks

3. Cost: ~$2,000-$5,000/10g

Click to download full resolution via product page
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Figure 1: Decision matrix for procuring the target intermediate. Due to lack of catalog

availability, researchers must choose between internal synthesis or outsourcing.

Technical Synthesis Workflow (In-House)
For teams choosing Route A, the following protocol addresses the critical challenge:

Regioselectivity.

The Challenge: 4-Fluorocatechol has two nucleophilic hydroxyl groups.

C1-OH (Para to F): More acidic due to the electron-withdrawing effect of Fluorine (inductive).

C2-OH (Meta to F): Less acidic.

Standard base-mediated alkylation (NaH/MOM-Cl) typically favors the more acidic position

(C1), yielding 4-Fluoro-1-(methoxymethoxy)-2-phenol. To obtain the 2-(methoxymethoxy)

isomer, controlled stoichiometry or statistical separation is required.

Protocol: Statistical Mono-Protection
Reagents: 4-Fluorocatechol (1.0 eq), MOM-Cl (0.9 eq), DIPEA (1.2 eq).

Solvent: Dichloromethane (DCM), anhydrous, 0°C.

Step-by-Step Methodology:

Dissolution: Dissolve 4-Fluorocatechol in DCM under Argon atmosphere. Cool to 0°C.[3]

Base Addition: Add DIPEA (N,N-Diisopropylethylamine) slowly. The solution may darken due

to phenoxide formation.

Controlled Alkylation: Add MOM-Cl dropwise over 60 minutes.

Note: Using a slight deficit of MOM-Cl (0.9 eq) minimizes the formation of the bis-MOM

ether byproduct.

Quench & Workup: Quench with sat. NH₄Cl. Extract with DCM.[3] Wash with brine, dry over

Na₂SO₄.
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Purification (Critical): The crude mixture will contain:

Starting Material (4-Fluorocatechol)[2]

Product A: 4-Fluoro-1-(methoxymethoxy)-2-phenol (Major)

Product B: 4-Fluoro-2-(methoxymethoxy)phenol (Target/Minor)

Byproduct: Bis-MOM ether.

Chromatography: Flash column chromatography (Silica gel, Hexane/EtOAc gradient). The

bis-protected material elutes first (non-polar), followed by the mono-protected isomers, and

finally the starting material. Careful gradient optimization (e.g., 0-20% EtOAc) is required to

separate the two mono-regioisomers.

Regioisomer Identification (NMR)
Target (2-MOM): Look for NOE (Nuclear Overhauser Effect) correlations between the MOM

methylene protons (-OCH₂O-) and the aromatic proton at C3 (ortho to the MOM group).

Isomer (1-MOM): The MOM protons will show NOE with the protons at C2 and C6 (ortho

positions).

Quality Control & Validation
Before using this intermediate in downstream coupling, certify the batch using these

parameters:
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Test Acceptance Criteria Purpose

1H NMR (DMSO-d6)

Integration of MOM (-OCH2O-)

= 2H; OMe = 3H. Aromatic

region must show 3 protons

with correct splitting (F-

coupling).

Confirm identity and removal of

solvents.

19F NMR
Single sharp peak (approx

-120 to -140 ppm).

Confirm absence of starting

material (shift change) and bis-

product.

LC-MS
[M-H]- or [M+Na]+ consistent

with MW 172.15 Da.
Purity check (>95%).

TLC
Single spot, distinct Rf from

starting catechol.
Quick purity check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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